Cas no 253430-48-7 (β-Isocupreidine)

• Product Name: β-Isocupreidine
• CAS No: 253430-48-7
• MF: C₁₉H₂₂N₂O₂
• MW: 310.390184879303
• MDL: MFCD11975433
• CID: 851459
• PubChem ID: 87560921
• Update Time: 2025-04-19

β-Isocupreidine Chemical and Physical Properties

Names and Identifiers

• Cinchonan-6'-ol, 3,9-epoxy-10,11-dihydro-, (3a,9S)-
• beta-Isocupreidine
• β-Isocupreidine
• 2-BROMO-5-HYDROXY-4-METHOXYBENZOIC ACID
• &beta
• (9S)-3α,9-Epoxy-10,11-dihydrocinchonan-6'-ol
• β-ICD
• TQO
• 4-[(3R,8R)-3-Ethyl-4-oxa-1-azatricyclo[4.4.0.03,8]decan-5-yl]quinolin-6-ol
• F20639
• ULTQUFCPWDEOND-TUCQFJRYSA-N
• 4-[(3R,5S,6S,8S)-3-Ethyl-4-oxa-1-azatricyclo[4.4.0.03,8]decan-5-yl]quinolin-6-ol
• 253430-48-7
• CID 15474448
• J-015945
• A-Isocupreidine

• MDL： MFCD11975433
• Inchi： 1S/C19H22N2O2/c1-2-19-11-21-8-6-12(19)9-17(21)18(23-19)14-5-7-20-16-4-3-13(22)10-15(14)16/h3-5,7,10,12,17-18,22H,2,6,8-9,11H2,1H3/t12-,17-,18-,19-/m0/s1
• InChI Key： ULTQUFCPWDEOND-TUCQFJRYSA-N
• SMILES： O1[C@@H](C2C=CN=C3C=CC(=CC=23)O)[C@@H]2C[C@@H]3CCN2C[C@]13CC

Computed Properties

• Exact Mass: 310.16800
• Monoisotopic Mass: 310.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.6
• XLogP3: 2.7

Experimental Properties

• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 259°C(lit.)
• Solubility: Almost insoluble (0.074 g/l) (25 º C),
• PSA: 45.59000
• LogP: 3.19260

β-Isocupreidine Security Information

• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolines
• Catalysts and Inorganic Chemicals Catalysts